Cas no 1427501-76-5 (3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine])

3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine] is a structurally unique compound featuring a spirocyclic framework that combines an isobenzofuran moiety with a piperidine ring. The trifluoromethyl group at the 3-position enhances its lipophilicity and metabolic stability, making it a valuable intermediate in medicinal chemistry. This compound exhibits potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of CNS-targeting drugs due to its ability to cross the blood-brain barrier. Its rigid spirocyclic structure contributes to conformational restraint, which can improve binding affinity and selectivity in drug-receptor interactions. The presence of the trifluoromethyl group also offers opportunities for further functionalization, enabling diverse derivatization strategies.

3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine] structure

1427501-76-5 structure

Product Name:3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine]

CAS No:1427501-76-5

MF:C₁₃H₁₄F₃NO

MW:257.251574039459

CID:4822970

Update Time:2025-07-02

3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine] Chemical and Physical Properties

Names and Identifiers

- 3-(TRIFLUOROMETHYL)-3H-SPIRO[ISOBENZOFURAN-1,4'-PIPERIDINE]
- 3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine]
- Inchi： 1S/C13H14F3NO/c14-13(15,16)11-9-3-1-2-4-10(9)12(18-11)5-7-17-8-6-12/h1-4,11,17H,5-8H2
- InChI Key： DRMJFWNCFSTWCW-UHFFFAOYSA-N
- SMILES： FC(C1C2C=CC=CC=2C2(CCNCC2)O1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 312
XLogP3: 2.2
Topological Polar Surface Area: 21.3

3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine] Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129008155-1g	3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine]	1427501-76-5	97%	1g	754.00 USD	2021-06-01
Chemenu	CM209562-1g	3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine]	1427501-76-5	97%	1g	$669	2021-08-04
Chemenu	CM209562-1g	3-(Trifluoromethyl)-3H-spiro[isobenzofuran-1,4'-piperidine]	1427501-76-5	97%	1g	$***	2023-03-30